Cas no 279-45-8 (2,5-Dithia-7-azabicyclo[2.2.1]heptane(6CI,7CI,8CI,9CI))

• Product Name: 2,5-Dithia-7-azabicyclo[2.2.1]heptane(6CI,7CI,8CI,9CI)
• CAS No: 279-45-8
• MF: C₄H₇NS₂
• MW: 133.23507809639
• CID: 274379
• PubChem ID: 71358868
• Update Time: 2025-04-19

2,5-Dithia-7-azabicyclo[2.2.1]heptane(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Dithia-7-azabicyclo[2.2.1]heptane(6CI,7CI,8CI,9CI)
• 2,5-dithia-7-azabicyclo[2.2.1]heptane
• 1,4-Dithiane,2,5-imino-
• 2,5-Endimino-1,4-dithiane
• DTXSID00782798
• 279-45-8

• Inchi： 1S/C4H7NS2/c1-3-5-4(6-1)2-7-3/h3-5H,1-2H2
• InChI Key： KIQFGHUQFJLDGN-UHFFFAOYSA-N
• SMILES： S1CC2NC1CS2

Computed Properties

• Exact Mass: 133.00211
• Monoisotopic Mass: 133.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 75.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 12.03